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Compound of Interest

Compound Name: Mordant red 19

Cat. No.: B1208130

Technical Data: Mordant Red 19

This document provides the core chemical properties of Mordant Red 19, an azo dye utilized
in various industrial applications, including textile dyeing. The information is intended for
researchers and professionals in chemistry and material science.

Chemical Identity and Properties

Mordant Red 19 is an organic compound classified as an azo dye.[1] It is most commonly
available and used as its sodium salt.[1] The fundamental chemical data for both the free acid
form and its sodium salt are presented below.

Property Value (Free Acid) Value (Sodium Salt)

Chemical Formula C16H13CIN4OsS[1] C16H12CIN4aNaOsS[2][3]

430.79 g/mol [2] / 430.80 g/mol

Molecular Weight 408.82 g/mol
[31[41[5]

Acid Chrome Red 5G,

Common Synonyms
Superchrome Red G[2]

CAS Registry No. 25746-81-0[1] 1934-24-3[1][2][3]

Experimental Protocols & Methodologies
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The data presented in this guide are based on standard chemical characterization and are
widely cited in chemical databases. As this document pertains to the fundamental molecular
properties of a well-established compound, detailed experimental protocols for its synthesis or
analysis are beyond its scope. The manufacturing process generally involves the diazotization
of 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid and its subsequent coupling with 3-Methyl-
1-phenyl-1H-pyrazol-5(4H)-one.

Biochemical Signaling Pathways

Mordant Red 19 is a synthetic dye and is not involved in biological signaling pathways.
Therefore, a corresponding diagram is not applicable to this compound.

Logical Relationship Diagram

The relationship between the free acid form of Mordant Red 19 and its more common salt is a
simple acid-base reaction. This is a fundamental chemical principle rather than a complex
workflow or pathway requiring a diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208130?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

